
An In-depth Technical Guide to the Physical and
Chemical Properties of Nerol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nerol

Cat. No.: B7767744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Nerol, the (2Z)-stereoisomer of 3,7-dimethylocta-2,6-dien-1-ol, is a naturally occurring

monoterpene alcohol found in the essential oils of many plants, including lemongrass, neroli,
and hops.[1] It is a valuable compound in the fragrance, flavor, and cosmetic industries, prized

for its fresh, sweet, rose-like aroma.[2][3] Beyond its sensory characteristics, nerol exhibits a

range of biological activities, including antimicrobial and potential anxiolytic effects, making it a

molecule of interest for pharmaceutical and therapeutic research.[4][5] This technical guide

provides a comprehensive overview of the physical and chemical properties of nerol, detailed

experimental protocols for its key chemical transformations, its biosynthetic pathway, and

analytical methodologies for its characterization and quantification.

Physical and Chemical Properties
Nerol is a colorless to pale-yellow oily liquid. It is the cis-isomer of geraniol. A summary of its

key physical and chemical properties is presented in the tables below.

Table 1: General and Physical Properties of Nerol
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Property Value References

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol

Appearance Colorless oily liquid

Odor
Fresh, sweet, rose-like, with

citrus notes

Melting Point < -15 °C

Boiling Point 224-227 °C

103-105 °C at 9 mmHg

Density 0.876 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.474

Flash Point 92-99 °C

Vapor Pressure 0.0158 mmHg at 23°C

logP 3.47

Table 2: Solubility and Spectral Data of Nerol
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Property Description References

Solubility

Insoluble in water; soluble in

ethanol, ether, chloroform, and

most fixed oils.

¹H NMR (500 MHz, H₂O)
δ (ppm): 5.40, 5.18, 4.09, 2.12,

1.75, 1.68, 1.62

¹³C NMR (CDCl₃)

δ (ppm): 17.9, 25.3, 25.9, 27.2,

32.7, 122.4, 128.8, 133.9,

164.1, 191.0 (Note: some

peaks may correspond to

neral, the oxidation product)

Infrared (IR) Spectrum

Key peaks (cm⁻¹): 3328 (O-H

stretch), 2917 (C-H stretch),

1674 (C=C stretch), 1447,

1377, 1000 (C-O stretch)

Mass Spectrum (MS)
Major fragments (m/z): 69, 41,

93, 84, 68, 80, 79, 94

Chemical Reactivity and Transformations
Nerol undergoes chemical reactions typical of an allylic alcohol, including oxidation, reduction,

esterification, and acid-catalyzed cyclization.

Oxidation of Nerol to Neral
The primary alcohol group of nerol can be selectively oxidized to an aldehyde, neral, without

affecting the double bonds. A common and efficient method for this transformation is the

Piancatelli-Margarita oxidation, which utilizes TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) as

a catalyst and iodosobenzene diacetate (IBD) as the oxidant. This method is valued for its mild

reaction conditions and high chemoselectivity.

Materials:

Nerol
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Acetonitrile (CH₃CN)

pH 7.0 buffer solution

TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl)

Iodosobenzene diacetate (IBD)

Diethyl ether (Et₂O)

Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

Saturated aqueous sodium hydrogen carbonate (NaHCO₃)

Saturated aqueous sodium chloride (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve nerol (1.0 eq) in

acetonitrile (approx. 0.5 M solution).

To the stirred solution, add pH 7.0 buffer solution (approx. 1/3 volume of acetonitrile),

followed by TEMPO (0.1 eq) and iodosobenzene diacetate (1.1 eq).

Stir the reaction mixture vigorously at room temperature. The reaction progress can be

monitored by thin-layer chromatography (TLC) using a 3:7 mixture of diethyl ether and

hexanes as the eluent.

Upon completion of the reaction, dilute the mixture with diethyl ether and transfer it to a

separatory funnel.
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Wash the organic layer with saturated aqueous sodium thiosulfate (2 x volume of organic

layer) to remove excess IBD and TEMPO.

Wash the organic layer with saturated aqueous sodium hydrogen carbonate (1 x volume of

organic layer) followed by saturated aqueous sodium chloride (1 x volume of organic layer).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel using a 1:9 mixture of

diethyl ether and hexanes as the eluent to yield neral as a colorless oil.
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Caption: General workflow for the quantitative analysis of nerol by GC-MS.
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Conclusion
Nerol is a monoterpene alcohol with significant applications in various industries and potential

for therapeutic use. A thorough understanding of its physical and chemical properties is

essential for its effective utilization in research and development. This guide has provided a

detailed overview of these properties, along with practical experimental protocols for its

synthesis, modification, and analysis. The information and methodologies presented herein are

intended to serve as a valuable resource for scientists and professionals working with this

versatile natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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